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Compound of Interest

Compound Name: 3-Fluoro-4-methylbenzyl alcohol

Cat. No.: B068981 Get Quote

This technical guide provides a detailed overview of the safety data for 3-Fluoro-4-
methylbenzyl alcohol (CAS No. 192702-79-7), intended for researchers, scientists, and

professionals in drug development. The information has been compiled from available Safety

Data Sheets (SDS) and chemical databases. Where specific data for the target compound is

unavailable, information from structurally similar compounds is provided for guidance and

clearly noted.

Section 1: Chemical Identification
This section provides the primary identifiers for 3-Fluoro-4-methylbenzyl alcohol.

Identifier Value

Chemical Name 3-Fluoro-4-methylbenzyl alcohol

CAS Number 192702-79-7[1]

IUPAC Name (3-fluoro-4-methylphenyl)methanol

Molecular Formula C₈H₉FO

InChI
1S/C8H9FO/c1-6-2-3-7(5-10)4-8(6)9/h2-

4,10H,5H2,1H3

InChI Key UUVJAGTYIVYFOS-UHFFFAOYSA-N
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Section 2: Hazard Identification and Classification
The compound is classified as hazardous according to the Globally Harmonized System

(GHS). The primary hazards are related to irritation of the skin, eyes, and respiratory system.

GHS Classification Details

Signal Word Warning

GHS Hazard Statements

H315: Causes skin irritation.H319: Causes

serious eye irritation.H335: May cause

respiratory irritation.

GHS Hazard Class

Skin Irritation (Category 2)[2]Eye Irritation

(Category 2A)[2]Specific Target Organ Toxicity –

Single Exposure (Category 3), Respiratory

System[2]

GHS Pictogram Exclamation Mark

Hazard Communication Workflow
The following diagram illustrates the logical flow from the substance's properties to the required

GHS labeling.
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3-Fluoro-4-methylbenzyl alcohol

Causes Skin Irritation Causes Serious Eye Irritation May Cause Respiratory Irritation

GHS Hazard Classification
- Skin Irrit. 2
- Eye Irrit. 2A
- STOT SE 3

Label Elements

Pictogram: Exclamation Mark Signal Word: Warning Hazard Statements:
H315, H319, H335

Click to download full resolution via product page

Caption: GHS Hazard Identification and Labeling Process.

Section 3: Precautionary Measures and PPE
The precautionary statements associated with this compound dictate the necessary handling

and personal protective equipment (PPE) to ensure safety.
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Precautionary Statement Code Statement

P261
Avoid breathing

dust/fume/gas/mist/vapors/spray.[2]

P271 Use only outdoors or in a well-ventilated area.[2]

P280
Wear protective gloves/ eye protection/ face

protection.[2]

Personal Protective Equipment (PPE) Protocol
This workflow outlines the recommended personal protective equipment when handling the

substance.

Handling Chemical

Use in Well-Ventilated Area
(Fume Hood Recommended)

Required Personal Protective Equipment Respirator (if ventilation is inadequate
or aerosols are generated)

If needed

Impervious Gloves
(e.g., Nitrile)

Hands

Safety Glasses with Side-Shields
or Goggles (EN166)

Eyes

Lab Coat

Body

Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment (PPE).

Section 4: First-Aid Measures
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In case of exposure, follow these first-aid guidelines. This information is based on protocols for

similar irritating benzyl alcohol derivatives.[2]

Exposure Route First-Aid Protocol

Inhalation

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. If you feel

unwell, call a POISON CENTER or doctor.[2]

Skin Contact

Take off contaminated clothing. Wash with

plenty of soap and water. If skin irritation occurs,

get medical advice/attention.[2]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[2]

Ingestion

Rinse mouth. Call a POISON CENTER or

doctor if you feel unwell. Never give anything by

mouth to an unconscious person.[2]

First-Aid Decision Workflow
This diagram provides a clear, step-by-step guide for responding to different types of chemical

exposure.
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Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air

Remove Contaminated Clothing

Rinse Eyes with Water
for 15 minutes

Rinse Mouth with Water

Seek Medical Attention
if symptoms persist or worsen

Wash with Soap & Water

Click to download full resolution via product page

Caption: First-aid response protocol for chemical exposure.

Section 5: Fire-Fighting Measures
While specific data for 3-Fluoro-4-methylbenzyl alcohol is not available, information for

analogous combustible liquid alcohols provides general guidance.
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Measure Recommendation

Suitable Extinguishing Media
Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide (CO₂).[2]

Specific Hazards

Combustible. In a fire, hazardous combustion

gases or vapors may develop, including carbon

oxides and hydrogen fluoride.[3]

Protective Equipment
Wear a self-contained breathing apparatus

(SCBA) for firefighting if necessary.[2]

Further Information

Prevent fire extinguishing water from

contaminating surface water or groundwater

systems.[3]

Section 6: Physical and Chemical Properties
Limited physical and chemical data is available for this compound.

Property Value Source

Boiling Point 33-36 (pressure not specified)

Appearance
Not specified (likely a solid or

liquid)
-

Flash Point

No data available. For 4-

Fluoro-α-methylbenzyl alcohol:

91 °C (195.8 °F) - closed cup.

Density

No data available. For 4-

Fluoro-α-methylbenzyl alcohol:

1.109 g/mL at 25 °C.

Section 7: Toxicological Information
No specific toxicological studies (e.g., LD50, LC50) for 3-Fluoro-4-methylbenzyl alcohol were

found in the searched resources. The hazard classification is based on irritation potential. The

chemical, physical, and toxicological properties have not been thoroughly investigated.
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Section 8: Experimental Protocols
Detailed experimental protocols for the determination of the safety data cited (e.g., skin

irritation, eye irritation studies) are not provided in standard Safety Data Sheets. These

classifications are typically derived from studies following standardized guidelines, such as

those from the OECD (Organisation for Economic Co-operation and Development), using

animal models or validated in-vitro methods. For example, skin irritation is often assessed

using OECD Test Guideline 404, and eye irritation using OECD Test Guideline 405.

Disclaimer: This document is intended as a technical guide for informational purposes only and

is based on publicly available data. It is not a substitute for a certified Safety Data Sheet (SDS)

provided by the manufacturer. Users should always consult the official SDS and conduct their

own risk assessment before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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